Cas no 2365173-81-3 ((3E)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]pyrrolidine;hydrochloride)

• Product Name: (3E)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]pyrrolidine;hydrochloride
• CAS No: 2365173-81-3
• MF: C₁₁H₂₁BClNO₂
• MW: 245.55394244194
• CID: 5107961
• Update Time: 2026-03-03

(3E)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-, hydrochloride (1:1), (3E)-
• (3E)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]pyrrolidine;hydrochloride

• Inchi： 1S/C11H20BNO2.ClH/c1-10(2)11(3,4)15-12(14-10)7-9-5-6-13-8-9;/h7,13H,5-6,8H2,1-4H3;1H/b9-7+;
• InChI Key： MCTJOWILOMQLSS-BXTVWIJMSA-N
• SMILES： C(=C1/CNCC/1)\B1OC(C)(C)C(C)(C)O1.Cl

Additional information on (3E)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]pyrrolidine;hydrochloride

Introduction to (3E)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]pyrrolidine; Hydrochloride

The compound with CAS No. 2365173-81-3, known as (3E)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]pyrrolidine; hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in advanced materials and drug delivery systems. Recent studies have highlighted its role in the development of boron-based functional materials and its ability to participate in cross-coupling reactions, making it a valuable compound for researchers.

Boron-containing compounds have long been recognized for their versatility in organic synthesis. The presence of the dioxaborolane ring in this molecule introduces a boron atom into the structure, which can significantly influence its electronic properties and reactivity. This feature makes it an excellent candidate for applications in organoboron chemistry, particularly in the synthesis of biologically active molecules and advanced polymers.

One of the most recent advancements involving this compound is its use as a precursor in the synthesis of boronate esters. These esters are widely used in medicinal chemistry due to their ability to act as intermediates in the construction of complex molecular frameworks. The methylene pyrrolidine group in this compound provides a rigid and electron-deficient environment, which enhances its reactivity in various coupling reactions.

Moreover, the hydrochloride salt form of this compound plays a crucial role in stabilizing its structure during synthesis and purification processes. The hydrochloride counterion ensures that the molecule remains soluble in common organic solvents, facilitating its use in laboratory settings. This property is particularly advantageous for researchers working on small-scale synthesis or preliminary studies.

In terms of applications, this compound has shown promise in the development of boron-based sensors and functional polymers. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for creating materials with tailored properties. For instance, recent research has demonstrated its potential as a building block for synthesizing dendrimers and block copolymers, which are highly sought after in nanotechnology and drug delivery systems.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the dioxaborolane ring followed by coupling with the pyrrolidine moiety. Researchers have optimized these steps to achieve high yields and purity levels. The use of modern catalytic systems has further enhanced the efficiency of these reactions, making large-scale production feasible.

From a pharmacological perspective, this compound exhibits interesting properties that make it a potential candidate for drug development. Its ability to form stable complexes with metal ions has been explored in the context of designing novel metallo-drugs for cancer therapy. Additionally, its structural similarity to certain natural products suggests that it could serve as a lead compound for developing new classes of antibiotics.

In conclusion, (3E)-3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]pyrrolidine; hydrochloride is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working on cutting-edge projects in organic chemistry and materials science. As ongoing studies continue to uncover new uses for this compound, it is poised to play an even more significant role in advancing scientific knowledge and technological innovation.